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Compound of Interest

Compound Name: 6-Epidemethylesquirolin D

Cat. No.: B1180586

CAS Number: 165074-00-0

This technical guide provides a comprehensive overview of 6-Epidemethylesquirolin D, a
natural product belonging to the abietane diterpenoid class of chemical compounds. This
document is intended for researchers, scientists, and drug development professionals
interested in the chemistry and potential therapeutic applications of novel natural products.

Chemical and Physical Properties

6-Epidemethylesquirolin D is a diterpenoid that was first isolated from the roots of Salvia
aspera. Its structure was elucidated through spectroscopic methods and X-ray analysis. The
fundamental chemical and physical properties of this compound are summarized in the table

below.
Property Value Source
CAS Number 165074-00-0 N/A
Molecular Formula C20H2805 N/A
Molecular Weight 348.44 g/mol N/A
Class Abietane Diterpenoid N/A

Salvia aspera, Euphorbia
Natural Source N/A
ehracteolata
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Isolation and Synthesis
Natural Isolation

6-Epidemethylesquirolin D is a naturally occurring compound. The general workflow for its
isolation from plant material, as can be inferred from the initial discovery, is outlined below. This

process typically involves extraction, fractionation, and purification steps.

Glant Material (e.g., roots of Salvia asperaD

Solvent Extraction

(e.g., with methanol)

Solvent-Solvent Partitioning
(e.g., with hexane, chloroform, ethyl acetate)
Column Chromatography
(e.g., silica gel)
Further Purification
(e.g., preparative TLC, HPLC)

Click to download full resolution via product page

General workflow for the isolation of 6-Epidemethylesquirolin D.

Chemical Synthesis
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As of the latest literature review, no total synthesis of 6-Epidemethylesquirolin D has been
reported. The development of a synthetic route could provide greater access to this compound
for further research and potential therapeutic development.

Biological Activity and Mechanism of Action
Known Biological Activities of Abietane Diterpenoids

While there is a significant lack of specific biological data for 6-Epidemethylesquirolin D in the
published scientific literature, the broader class of abietane diterpenoids, to which it belongs, is
well-studied and known for a wide range of biological activities. These include:

Anticancer and Cytotoxic Effects: Many abietane diterpenoids have demonstrated potent
activity against various cancer cell lines.

» Anti-inflammatory Properties: Inhibition of inflammatory pathways is a common characteristic
of this class of compounds.

» Antimicrobial and Antiviral Activity: Abietane diterpenoids have shown efficacy against a
spectrum of bacteria, fungi, and viruses.

o Antioxidant Capacity: Several compounds in this class are effective scavengers of free
radicals.

Postulated Signaling Pathways for Abietane
Diterpenoids

Based on the known activities of related abietane diterpenoids, several signaling pathways are
likely to be modulated by these compounds. The diagram below illustrates a generalized model
of potential pathways that could be investigated for 6-Epidemethylesquirolin D.
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Cellular Processes

Inflammation
Induction Apoptosis

Inhibition
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 To cite this document: BenchChem. [6-Epidemethylesquirolin D: A Technical Overview and
Future Research Outlook]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1180586#6-epidemethylesquirolin-d-cas-number-
165074-00-0]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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